Cas no 69716-03-6 (acenaphthylene-5-carbonitrile)

acenaphthylene-5-carbonitrile structure
acenaphthylene-5-carbonitrile structure
Product name:acenaphthylene-5-carbonitrile
CAS No:69716-03-6
MF:C13H7N
MW:177.201382875443
CID:1739150
PubChem ID:135457

acenaphthylene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • acenaphthylene-5-carbonitrile
    • 5-Acenaphthylenecarbonitrile
    • DTXSID70989873
    • 69716-03-6
    • YCWHUWSMNBWSOM-UHFFFAOYSA-N
    • SCHEMBL5095904
    • Inchi: InChI=1S/C13H7N/c14-8-11-7-6-10-5-4-9-2-1-3-12(11)13(9)10/h1-7H
    • InChI Key: YCWHUWSMNBWSOM-UHFFFAOYSA-N
    • SMILES: C1=CC2=C3C(=CC=C(C3=C1)C#N)C=C2

Computed Properties

  • Exact Mass: 177.05791
  • Monoisotopic Mass: 177.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.25
  • Boiling Point: 378°C at 760 mmHg
  • Flash Point: 183.4°C
  • Refractive Index: 1.726
  • PSA: 23.79

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